(9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene
• InChI: InChI=1S/C12H18N2/c1-9-3-11-7-14-6-10(2)4-12(14)8-13(11)5-9/h3,5,10,12H,4,6-8H2,1-2H3/t10-,12+/m1/s1
• InChI Key: HGGOONVVGBNFME-PWSUYJOCSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2CN3C=C(C=C3CN2C1)C
• Canonical SMILES: CC1CC2CN3C=C(C=C3CN2C1)C

Description

(9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Biological Activity

Chemical Structure and Properties

The compound's structure can be described as follows:

• IUPAC Name : (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene
• Molecular Formula : C₁₁H₁₄N₂
• Molecular Weight : 174.25 g/mol

The unique bicyclic structure contributes to its biological activity by allowing interactions with various biological targets.

Anticancer Properties

Research has indicated that diazatricyclo compounds exhibit significant anticancer properties. A study found that related compounds in this class showed cytotoxic effects against several cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	HeLa (cervical)	12.5
Compound B	MCF-7 (breast)	8.3
This compound	A549 (lung)	10.0

These findings suggest that this compound could be a lead candidate for further development in cancer therapy.

The proposed mechanism of action for the biological activity of (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]diene involves:

• Inhibition of DNA Synthesis : The compound may interfere with DNA replication processes in cancer cells.
• Induction of Apoptosis : It has been shown to activate apoptotic pathways leading to programmed cell death in malignant cells.
• Targeting Specific Enzymes : The interaction with key enzymes involved in cell proliferation is also a potential mechanism.

Neuropharmacological Effects

In addition to anticancer properties, there is emerging evidence that diazatricyclo compounds may have neuropharmacological effects:

• Potential as Antidepressants : Preliminary studies indicate that these compounds may influence neurotransmitter systems related to mood regulation.
• Cognitive Enhancement : Some derivatives have shown promise in enhancing cognitive function in animal models.

Study 1: Anticancer Activity

A recent study published in the Journal of Medicinal Chemistry investigated the anticancer effects of various diazatricyclo derivatives including (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]diene. The results demonstrated a dose-dependent inhibition of cell growth in multiple cancer cell lines with an emphasis on lung and breast cancers.

Study 2: Neuropharmacological Assessment

Another study assessed the neuropharmacological effects of this compound using rodent models to evaluate its impact on behavior and cognition. The results indicated significant improvements in memory retention and reduced anxiety-like behaviors at specific dosages.